Cas no 851404-34-7 (N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(trifluoromethyl)benzamide)

• Product Name: N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(trifluoromethyl)benzamide
• CAS No: 851404-34-7
• MF: C₂₁H₁₉F₃N₂O₄
• MW: 420.381776094437
• CID: 6435836
• PubChem ID: 3338208
• Update Time: 2025-05-24

N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(trifluoromethyl)benzamide
• AB00669391-01
• EU-0091605
• AKOS024587047
• N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-4-(trifluoromethyl)benzamide
• F0611-0324
• 851404-34-7
• Benzamide, N-[2-(1,2-dihydro-5,8-dimethoxy-2-oxo-3-quinolinyl)ethyl]-4-(trifluoromethyl)-

• Inchi： 1S/C21H19F3N2O4/c1-29-16-7-8-17(30-2)18-15(16)11-13(20(28)26-18)9-10-25-19(27)12-3-5-14(6-4-12)21(22,23)24/h3-8,11H,9-10H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key： UHVNQGLRLLSADK-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C(OC)=CC=C2OC)(=O)C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 420.12969158g/mol
• Monoisotopic Mass: 420.12969158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 636.7±55.0 °C(Predicted)
• pka: 10.27±0.70(Predicted)

Additional information on N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(trifluoromethyl)benzamide

Comprehensive Overview of N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(trifluoromethyl)benzamide (CAS No. 851404-34-7)

The compound N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(trifluoromethyl)benzamide (CAS No. 851404-34-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a dihydroquinolinone core and a trifluoromethylbenzamide moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural similarity to other bioactive compounds.

In recent years, the demand for small-molecule therapeutics and targeted drug delivery systems has surged, driven by advancements in precision medicine. This compound, with its multifunctional groups, aligns well with these trends. Its 5,8-dimethoxy and 2-oxo-1,2-dihydroquinolin-3-yl components are known to enhance bioavailability and metabolic stability, addressing common challenges in drug development. Additionally, the trifluoromethyl group is often associated with improved binding affinity and pharmacokinetic properties, making it a hotspot in modern medicinal chemistry.

The synthesis of N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(trifluoromethyl)benzamide involves sophisticated organic reactions, including amide coupling and quinolinone ring formation. These processes are critical for ensuring high purity and yield, which are essential for its application in high-throughput screening and preclinical studies. The compound's CAS No. 851404-34-7 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases, a feature highly valued by researchers and regulatory bodies alike.

From an industrial perspective, this compound is part of a growing market for custom synthesis and contract research services. Companies specializing in pharmaceutical intermediates and fine chemicals are increasingly offering tailored solutions to meet the needs of academic and commercial clients. The inclusion of trifluoromethylated compounds in drug pipelines underscores the relevance of CAS No. 851404-34-7 in contemporary chemical innovation.

Environmental and safety considerations are also paramount when working with such compounds. While N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(trifluoromethyl)benzamide is not classified as hazardous, proper handling and disposal protocols must be followed to ensure compliance with global regulatory standards. This aligns with the broader industry shift toward green chemistry and sustainable practices, which are increasingly prioritized by stakeholders.

In summary, N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(trifluoromethyl)benzamide (CAS No. 851404-34-7) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional versatility make it a valuable asset in drug discovery and material science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and advanced materials.